Cas no 2918775-63-8 (tert-butyl N-[(3R,4R)-4-ethoxypyrrolidin-3-yl]carbamate)
tert-butyl N-[(3R,4R)-4-ethoxypyrrolidin-3-yl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- 2918775-63-8
- tert-butyl N-[(3R,4R)-4-ethoxypyrrolidin-3-yl]carbamate
- (3R,4R)-3-(Boc-amino)-4-ethoxypyrrolidine
- PS-18601
- tert-Butyl ((3R,4R)-4-ethoxypyrrolidin-3-yl)carbamate
- F93587
-
- Inchi: 1S/C11H22N2O3/c1-5-15-9-7-12-6-8(9)13-10(14)16-11(2,3)4/h8-9,12H,5-7H2,1-4H3,(H,13,14)/t8-,9-/m1/s1
- InChI Key: NXMXAQVBWXSUCM-RKDXNWHRSA-N
- SMILES: O(CC)[C@@H]1CNC[C@H]1NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 230.16304257g/mol
- Monoisotopic Mass: 230.16304257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 59.6Ų
tert-butyl N-[(3R,4R)-4-ethoxypyrrolidin-3-yl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR02AHQP-100mg |
tert-butyl N-[(3R,4R)-4-ethoxypyrrolidin-3-yl]carbamate |
2918775-63-8 | 94% | 100mg |
$275.00 | 2023-12-15 | |
| Aaron | AR02AHQP-250mg |
tert-butyl N-[(3R,4R)-4-ethoxypyrrolidin-3-yl]carbamate |
2918775-63-8 | 94% | 250mg |
$366.00 | 2023-12-15 |
tert-butyl N-[(3R,4R)-4-ethoxypyrrolidin-3-yl]carbamate Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on tert-butyl N-[(3R,4R)-4-ethoxypyrrolidin-3-yl]carbamate
tert-butyl N-[(3R,4R)-4-ethoxypyrrolidin-3-yl]carbamate (CAS No. 2918775-63-8): A Comprehensive Overview
In the realm of pharmaceutical and organic chemistry, tert-butyl N-[(3R,4R)-4-ethoxypyrrolidin-3-yl]carbamate (CAS No. 2918775-63-8) has emerged as a compound of significant interest. This chiral pyrrolidine derivative is widely utilized in the synthesis of bioactive molecules, particularly in the development of drug intermediates and small molecule inhibitors. Its unique stereochemistry and functional groups make it a versatile building block for researchers exploring asymmetric synthesis and medicinal chemistry.
The compound's IUPAC name reflects its structural complexity, featuring a tert-butyl carbamate group attached to a (3R,4R)-4-ethoxypyrrolidin-3-yl backbone. This configuration is critical for its role in modulating enantioselective reactions, a hot topic in modern organic synthesis. Recent trends in AI-driven drug discovery and computational chemistry have further amplified the demand for such high-purity chiral compounds, as they are often used to validate machine learning models for molecular property prediction.
One of the most searched questions in this domain is: "How is tert-butyl N-[(3R,4R)-4-ethoxypyrrolidin-3-yl]carbamate used in peptide coupling?" The answer lies in its ability to act as a protecting group for amines during solid-phase peptide synthesis (SPPS). Its stability under acidic conditions and ease of deprotection make it a preferred choice for researchers working on peptide-based therapeutics, a field gaining traction due to advancements in biologics and personalized medicine.
From a synthetic methodology perspective, the compound's ethoxyl group offers opportunities for further functionalization, aligning with the growing interest in green chemistry and atom-economical reactions. Laboratories focusing on catalysis often employ this molecule to study stereocontrol in ring-opening reactions, a subject frequently discussed in high-impact journals like Journal of the American Chemical Society.
In the context of patent literature, tert-butyl N-[(3R,4R)-4-ethoxypyrrolidin-3-yl]carbamate appears in applications related to kinase inhibitors and GPCR modulators, addressing unmet needs in oncology and CNS disorders. This aligns with the pharmaceutical industry's shift toward targeted therapies, a trend dominating clinical trial pipelines in 2023. Its CAS registry number (2918775-63-8) serves as a unique identifier in chemical databases such as SciFinder and Reaxys, where researchers frequently cross-reference structure-activity relationships (SAR).
Quality control of this compound involves advanced analytical techniques like chiral HPLC and LC-MS, ensuring compliance with ICH guidelines for impurity profiling—a critical consideration given the stringent requirements of regulatory agencies. The rise of continuous manufacturing in API production has also increased scrutiny on such intermediates, making their process chemistry optimization a frequent search query among process chemists.
As the scientific community increasingly focuses on sustainable synthesis, the environmental footprint of producing tert-butyl N-[(3R,4R)-4-ethoxypyrrolidin-3-yl]carbamate has become a discussion point. Recent publications explore biocatalytic routes and flow chemistry approaches to manufacture such compounds, reducing reliance on traditional organic solvents. This resonates with the broader ESG (Environmental, Social, and Governance) initiatives shaping the chemical industry's future.
For those investigating structure-property relationships, the compound's logP and hydrogen bonding capacity are frequently modeled using molecular docking software. These computational studies often appear in research about blood-brain barrier penetration—a key parameter for neuropharmaceuticals. The intersection of cheminformatics and ADMET prediction tools has made such analyses more accessible, driving further interest in this chemical entity.
In summary, tert-butyl N-[(3R,4R)-4-ethoxypyrrolidin-3-yl]carbamate (CAS 2918775-63-8) represents a multifaceted tool for drug discovery, embodying the convergence of stereochemistry, process optimization, and computational design. Its applications span from academic research to industrial-scale production, reflecting the dynamic evolution of modern pharmaceutical science.
2918775-63-8 (tert-butyl N-[(3R,4R)-4-ethoxypyrrolidin-3-yl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)